Cas no 67199-66-0 (8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one)

• Product Name: 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one
• CAS No: 67199-66-0
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• MDL: MFCD00866448
• CID: 863245
• PubChem ID: 71750
• Update Time: 2025-05-21

8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one Chemical and Physical Properties

Names and Identifiers

• 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one
• 8-amino-10H-isoindolo[1,2-b]quinazolin-12-one
• Isoindolo(1,2-b)quinazolin-12(10H)-one, 8-amino-
• NSC751454
• NSC752895
• 67199-66-0
• 8-AMINO-10H,12H-ISOINDOLO[1,2-B]QUINAZOLIN-12-ONE
• BRN 0667315
• D7-Batracylin
• SCHEMBL93613
• Daniquidonum [INN-Latin]
• CAS-67199-66-0
• Daniquidona
• SRIOCKJKFXAKHK-UHFFFAOYSA-N
• E780TX33D2
• NSC-752895
• BDBM50037511
• CHEMBL114283
• NSC 320846
• Q27276962
• NSC751453
• BAY H-2049
• NSC320846
• Isoindolo[1, 8-amino-
• UNII-E780TX33D2
• NS00068096
• DTXSID3057802
• NSC-751453
• [1,2,3,4,6,7,9-D7]-8-amino-10,12-dihydro-isoindolo[1,2-b]quinazolin-12(10H)-one(11)
• CS-0078287
• NSC-320846
• Tox21_113867
• Daniquidone [INN:BAN]
• 8-aminoisoindolo(1,2-b)quinazolin-12(10H)one
• Bay H 2049
• d3-Batracylin
• DB12804
• Quinazolin-12(10H)-one der.
• CCRIS 6840
• 8-Aminoisoindolo(1,2-b)quinazolin-12(10H)-one
• BAY-H 2049
• DTXCID1031591
• Daniquidonum
• NCIMech_000548
• NCGC00253752-01
• HY-119892
• Daniquidone
• CCG-35968
• Daniquidona [INN-Spanish]
• Batracylin
• NSC-751454
• BAY-H-2049
• d4-Batracylin
• NCI60_002776
• DANIQUIDONE [INN]
• 8-Amino-10H-isoindolo(1,2-b)quinazolin-12-one
• Daniquidonum (INN-Latin)
• DA-61513
• Daniquidona (INN-Spanish)

• MDL： MFCD00866448
• Inchi： 1S/C15H11N3O/c16-10-5-6-13-9(7-10)8-18-14(17-13)11-3-1-2-4-12(11)15(18)19/h1-7H,8,16H2
• InChI Key： SRIOCKJKFXAKHK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2=NC3C=CC(=CC=3CN21)N

Computed Properties

• Exact Mass: 249.09033
• Monoisotopic Mass: 249.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.46
• Boiling Point: 524°C at 760 mmHg
• Flash Point: 270.7°C
• Refractive Index: 1.781
• PSA: 58.69
• LogP: 2.27120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one

8-Aminoisoindolo[1,2-b]quinazolin-12(10H)-one: A Comprehensive Overview

The compound with CAS No. 67199-66-0, known as 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of isoquinazoline derivatives, which are well-known for their diverse biological activities. The 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one structure is characterized by a fused bicyclic system comprising an isoindole and a quinazoline moiety, with an amino group at the 8-position. This structural feature not only enhances its stability but also contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of isoindolo[1,2-b]quinazoline derivatives in medicinal chemistry. Researchers have explored the synthesis of these compounds through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have enabled the efficient production of 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one and its analogs, paving the way for their evaluation in biological systems. The amino group at the 8-position plays a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for further investigation.

The biological activity of 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound exhibits inhibitory activity against protein kinase C (PKC), a family of enzymes implicated in various pathological conditions such as cancer and inflammatory diseases. Additionally, research has revealed that 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one possesses anti-proliferative effects on cancer cells, suggesting its potential as an anti-cancer agent.

One of the most intriguing aspects of 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one is its ability to interact with DNA. Experimental data indicate that this compound can intercalate into DNA strands, disrupting their structure and leading to cytotoxic effects. This property has raised interest in its potential application as an anti-tumor agent. Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various protein targets, further enhancing our understanding of its mechanism of action.

In terms of synthetic strategies, researchers have developed innovative methods to synthesize 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one and related compounds. For example, a recent study reported a one-pot synthesis approach utilizing microwave irradiation to accelerate the reaction process. This method not only improves reaction efficiency but also reduces the time required for compound preparation, making it more feasible for large-scale production.

The pharmacokinetic profile of 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one has also been a focus of recent research efforts. Studies conducted in animal models have shown that this compound exhibits moderate absorption and distribution properties. However, further optimization is required to enhance its bioavailability and reduce potential toxicity. Researchers are exploring various strategies, such as modifying the amino group or incorporating additional functional groups, to improve these properties while maintaining its biological activity.

Another area of interest is the exploration of 8-aminoisoindolo[1,2-b]quinazolin-12(10H)-one as a template for drug design. By leveraging its unique structural features, scientists aim to develop novel therapeutic agents with enhanced efficacy and reduced side effects. For instance, ongoing research is focused on designing analogs with improved selectivity for specific molecular targets, which could lead to more effective treatments for diseases such as cancer and neurodegenerative disorders.

In conclusion, 8-aminoisoindolo[